Cas no 1427379-97-2 (3-amino-1-fluorocyclohexane-1-carboxylic acid)

• Product Name: 3-amino-1-fluorocyclohexane-1-carboxylic acid
• CAS No: 1427379-97-2
• MF: C₇H₁₂FNO₂
• MW: 161.174085617065
• CID: 5160327
• PubChem ID: 71757910
• Update Time: 2026-03-04

3-amino-1-fluorocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-fluorocyclohexane-1-carboxylic acid

• Inchi： 1S/C7H12FNO2/c8-7(6(10)11)3-1-2-5(9)4-7/h5H,1-4,9H2,(H,10,11)
• InChI Key： IXRFMWUWIIPPMI-UHFFFAOYSA-N
• SMILES： C1(F)(C(O)=O)CCCC(N)C1

Additional information on 3-amino-1-fluorocyclohexane-1-carboxylic acid

Introduction to 3-amino-1-fluorocyclohexane-1-carboxylic acid (CAS No. 1427379-97-2)

3-amino-1-fluorocyclohexane-1-carboxylic acid, identified by the chemical compound code CAS No. 1427379-97-2, is a fluorinated cyclohexane derivative featuring both an amino and a carboxylic acid functional group. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential applications in drug development. The presence of a fluorine atom introduces specific electronic and steric effects, making it a valuable scaffold for designing novel bioactive molecules.

The synthesis of 3-amino-1-fluorocyclohexane-1-carboxylic acid involves multi-step organic transformations, typically starting from commercially available cyclohexane derivatives. The introduction of the fluorine atom at the 1-position is a critical step, often achieved through halogenation followed by nucleophilic substitution or metal-catalyzed cross-coupling reactions. The subsequent formation of the amino and carboxylic acid functionalities further refines the molecular architecture, enabling diverse chemical modifications.

One of the most compelling aspects of 3-amino-1-fluorocyclohexane-1-carboxylic acid is its versatility in medicinal chemistry. The combination of an amino group and a carboxylic acid moiety allows for facile derivatization into amides, esters, or salts, which are common pharmacophores in drug molecules. Furthermore, the fluorine atom can enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic properties, making this compound an attractive candidate for further exploration.

Recent studies have highlighted the potential of fluorinated cyclohexanes in addressing various therapeutic challenges. For instance, research published in leading journals such as *Journal of Medicinal Chemistry* and *Organic Letters* has demonstrated that compounds incorporating fluorine atoms exhibit improved bioavailability and reduced susceptibility to enzymatic degradation. In particular, 3-amino-1-fluorocyclohexane-1-carboxylic acid has been investigated as a precursor for kinase inhibitors, where its structural features contribute to selective target engagement.

The carboxylic acid group in 3-amino-1-fluorocyclohexane-1-carboxylic acid provides a handle for further functionalization, enabling the synthesis of peptidomimetics and protein-protein interaction modulators. These derivatives have shown promise in preclinical studies for treating inflammatory diseases and cancer by interfering with key signaling pathways. Additionally, the amino group can be coupled with heterocyclic scaffolds to generate novel small-molecule inhibitors with enhanced pharmacological profiles.

Advances in computational chemistry have further accelerated the exploration of 3-amino-1-fluorocyclohexane-1-carboxylic acid derivatives. Molecular modeling techniques predict that modifications at the 3-position can fine-tune receptor binding interactions, offering opportunities to optimize drug-like properties such as solubility, permeability, and oral bioavailability. These insights are being leveraged by pharmaceutical companies to design next-generation therapeutics with improved efficacy and safety.

The role of fluorine in medicinal chemistry is well-documented, with numerous examples demonstrating its impact on drug discovery. The electronic nature of fluorine can influence hydrogen bonding interactions, lipophilicity, and metabolic clearance rates. In the case of 3-amino-1-fluorocyclohexane-1-carboxylic acid, these effects are particularly relevant for developing treatments targeting central nervous system disorders, where precise modulation of molecular interactions is essential.

Future directions for research on 3-amino-1-fluorocyclohexane-1-carboxylic acid include exploring its role in targeted therapy and combination drug regimens. By integrating this compound into polypharmacological approaches, researchers aim to address complex diseases more effectively. Collaborative efforts between academia and industry are also fostering innovation in this area, with shared resources and expertise accelerating the translation of laboratory findings into clinical applications.

In summary,3-amino-1-fluorocyclohexane-1-carboxylic acid (CAS No. 1427379-97-2) represents a structurally intriguing molecule with broad potential in pharmaceutical development. Its unique combination of functional groups and fluorinated core makes it a valuable building block for designing novel therapeutics across multiple disease indications. As research continues to uncover new applications for this compound,3-amino-1-fluorocyclohexane-1-carboxylic acid is poised to play a significant role in shaping the future of drug discovery.